Cas no 501111-66-6 (3-(5-bromofuran-2-carbonyl)-1-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea)

• Product Name: 3-(5-bromofuran-2-carbonyl)-1-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea
• CAS No: 501111-66-6
• MF: C₁₆H₁₃BrN₄O₅S₂
• MW: 485.332219839096
• CID: 6474503
• Update Time: 2025-09-24

3-(5-bromofuran-2-carbonyl)-1-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromofuran-2-carbonyl)-1-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}thiourea
• 5-bromo-N-{[(4-{[(5-methyl-3-isoxazolyl)amino]sulfonyl}phenyl)amino]carbonothioyl}-2-furamide
• 2-Furancarboxamide, 5-bromo-N-[[[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]amino]thioxomethyl]-

• Inchi： 1S/C16H13BrN4O5S2/c1-9-8-14(20-26-9)21-28(23,24)11-4-2-10(3-5-11)18-16(27)19-15(22)12-6-7-13(17)25-12/h2-8H,1H3,(H,20,21)(H2,18,19,22,27)
• InChI Key： DSIJIXGUVHQPBP-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)=S)=O

Computed Properties

• Exact Mass: 483.951
• Monoisotopic Mass: 483.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.739±0.06 g/cm3(Predicted)
• pka: 5.54±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas